Cas no 145784-68-5 (Diglutathionyl Mustard Phosphoramide)

• Product Name: Diglutathionyl Mustard Phosphoramide
• CAS No: 145784-68-5
• MF: C₂₄H₄₃N₈O₁₄PS₂
• MW: 762.747184038162
• CID: 1062857
• PubChem ID: 71316088
• Update Time: 2025-11-06

Diglutathionyl Mustard Phosphoramide Chemical and Physical Properties

Names and Identifiers

• Diglutathionyl Mustard Phosphoramide
• 2,2'-[[(aMinohydroxyphosphinyl)iMino]di-2,1-ethanediyl]bis[L-γ-glutaMyl-L-cysteinylglycine]
• (2S)-2-amino-5-[[(2R)-3-[2-[2-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanylethyl-[amino(hydroxy)phosphoryl]amino]ethylsulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• DTXSID40747629
• CHEMBL3706541
• 145784-68-5
• (2S,7R,17R,22S)-2,22-Diamino-12-[amino(hydroxy)phosphoryl]-7,17-bis[(carboxymethyl)carbamoyl]-5,19-dioxo-9,15-dithia-6,12,18-triazatricosane-1,23-dioic acid

• Inchi： 1S/C24H43N8O14PS2/c25-13(23(41)42)1-3-17(33)30-15(21(39)28-9-19(35)36)11-48-7-5-32(47(27,45)46)6-8-49-12-16(22(40)29-10-20(37)38)31-18(34)4-2-14(26)24(43)44/h13-16H,1-12,25-26H2,(H,28,39)(H,29,40)(H,30,33)(H,31,34)(H,35,36)(H,37,38)(H,41,42)(H,43,44)(H3,27,45,46)/t13-,14-,15-,16-/m0/s1
• InChI Key： UVGSFFNNXIWBSA-VGWMRTNUSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)CCN(CCSC[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)P(N)(=O)O

Computed Properties

• Exact Mass: 762.20800
• Monoisotopic Mass: 762.20777742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 49
• Rotatable Bond Count: 27
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.3
• Topological Polar Surface Area: 435Ų

Experimental Properties

• PSA: 458.57000
• LogP: 1.03140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Diglutathionyl Mustard Phosphoramide

Diglutathionyl Mustard Phosphoramide: A Comprehensive Overview

Diglutathionyl Mustard Phosphoramide, identified by the CAS number 145784-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The term "Diglutathionyl" refers to the presence of two glutathione molecules attached to the central phosphoramide moiety, which is a key feature of this compound's structure.

The chemical structure of Diglutathionyl Mustard Phosphoramide consists of a phosphoramide group linked to two glutathione residues. This configuration makes it a derivative of mustard gas, but with modifications that reduce its toxicity and enhance its pharmacological properties. Recent studies have highlighted the potential of this compound in targeting specific biological pathways, making it a promising candidate for therapeutic applications.

One of the most recent advancements in the study of Diglutathionyl Mustard Phosphoramide involves its role in modulating cellular responses to oxidative stress. Researchers have found that the compound's ability to interact with glutathione-related enzymes can influence cellular redox balance, potentially offering new avenues for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, the production of Diglutathionyl Mustard Phosphoramide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has improved the efficiency and scalability of its production. These developments are crucial for meeting the growing demand for this compound in both research and potential commercial applications.

The pharmacokinetic properties of Diglutathionyl Mustard Phosphoramide have also been extensively studied. Research indicates that the compound exhibits favorable absorption and distribution characteristics, which are essential for its effectiveness as a drug candidate. Additionally, its metabolism and excretion profiles suggest that it has a low potential for toxicity, further supporting its suitability for therapeutic use.

Another area of interest is the compound's ability to act as a prodrug. By incorporating glutathione residues, Diglutathionyl Mustard Phosphoramide can be designed to release active pharmacological agents under specific physiological conditions. This targeted delivery approach enhances drug efficacy while minimizing side effects, making it an attractive option for personalized medicine.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of Diglutathionyl Mustard Phosphoramide. Molecular docking studies have revealed potential binding sites on key proteins involved in various disease pathways, suggesting new targets for drug design. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of this compound.

In conclusion, Diglutathionyl Mustard Phosphoramide (CAS No. 145784-68-5) represents a significant advancement in chemical research with promising implications for therapeutic development. Its unique structure, coupled with recent research findings, positions it as a valuable tool in addressing complex biological challenges. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in future medical innovations.